Cas no 2308389-68-4 (1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one)

• Product Name: 1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one
• CAS No: 2308389-68-4
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5681135
• PubChem ID: 165766866
• Update Time: 2025-05-21

1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one
• 2308389-68-4
• EN300-26600365
• Z2517206677
• 1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one

• Inchi： 1S/C11H12N2O/c1-2-11(14)13-8-4-5-9-10(13)6-3-7-12-9/h2-3,6-7H,1,4-5,8H2
• InChI Key： NXMLQJBAJNVWSK-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1C2C=CC=NC=2CCC1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one

1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one: A Comprehensive Overview

The compound 1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one (CAS No. 2308389-68-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of the tetrahydro ring and the enone group in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and development. The tetrahydro ring in this compound provides a rigid framework that enhances its stability and bioavailability. Moreover, the enone group (prop-2-en-1-one) is known for its ability to participate in various chemical reactions, including Michael addition and cycloaddition reactions. These properties make this compound a valuable building block in organic synthesis.

The synthesis of 1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored various routes to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have significantly improved the yield and purity of the compound.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. It has been studied as a potential lead molecule for developing drugs targeting various diseases. For instance, recent research has demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The naphthyridine core in this compound is believed to play a critical role in its pharmacological activity.

Another area where this compound has gained attention is in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells. The tetrahydro ring and enone group contribute to its optical properties, making it suitable for these applications.

The structural versatility of 1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yl)prop-2-en-1-one also makes it an ideal candidate for further functionalization. By modifying the substituents on the naphthyridine ring or the enone group, chemists can tailor its properties for specific applications. This approach has been successfully employed in developing new materials with enhanced performance characteristics.

In conclusion, CAS No. 2308389-68-4, or 1-(1,2,3,4-Tetrahydro-1,5-naphthyridin-1-yllprop-en-one, is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.